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Compound of Interest

Compound Name: Diphenyl-D10-amine

Cat. No.: B584857

In the landscape of modern analytical chemistry, particularly within pharmaceutical and
environmental sciences, the demand for precision and accuracy in quantitative analysis is
paramount. Isotopically labeled compounds are indispensable tools that enable researchers to
achieve this level of certainty. Diphenyl-D10-amine, the deuterated analog of diphenylamine,
stands out as a critical internal standard for mass spectrometry-based quantification. Its
structure, where all ten hydrogen atoms on the two phenyl rings are replaced by deuterium,
provides a distinct mass shift while maintaining nearly identical physicochemical properties to
its non-labeled counterpart. This guide offers a comprehensive overview of the molecular
structure, properties, and applications of Diphenyl-D10-amine, providing researchers,
scientists, and drug development professionals with the foundational knowledge to effectively

utilize this essential analytical standard.

Molecular Structure and Physicochemical
Properties

Diphenyl-D10-amine is an aromatic amine that is structurally identical to diphenylamine, with
the exception of isotopic substitution.[1] The core structure consists of a central secondary
amine nitrogen atom bonded to two phenyl rings. In Diphenyl-D10-amine, all five hydrogen
atoms on each of the two phenyl groups are replaced with deuterium (3H or D), a stable, non-
radioactive isotope of hydrogen.[2][3] This complete deuteration of the aromatic rings is a key

feature that defines its utility.
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The IUPAC name for this compound is 2,3,4,5,6-pentadeuterio-N-(2,3,4,5,6-
pentadeuteriophenyl)aniline.[2][3][4] The molecular formula is C12HD1oN or (CeDs)2NH.[2][5][6]
[7] The presence of ten deuterium atoms significantly increases the molar mass compared to
the unlabeled compound.

Visualizing the Molecular Structure

The connectivity of atoms in Diphenyl-D10-amine can be represented as follows:
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Sample Preparation

D 1. Water Sample Collection

2. Spike with Diphenyl-D10-amine
(Internal Standard)

3. Solid-Phase Extraction (SPE)

4. Elution

5. Evaporation & Reconstitution

6. LC-MS/MS Analysis

7. Data Processing
(Peak Area Ratio)

8. Quantification via
Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

